2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2-ethyl-3-methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H21N5/c1-3-14-13(2)15(12-20)18-22-16-6-4-5-7-17(16)24(18)19(14)23-10-8-21-9-11-23/h4-7,21H,3,8-11H2,1-2H3
• InChI Key: RFAWMRAGVSOYNK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCNCC4
• Molecular Formula: C19H21N5
• Molecular Weight: 319.4 g/mol
• CAS No.: 294651-63-1

Description

2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound with the linear formula C19H21N5.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives were synthesized through a multi-step procedure. Another study reported the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by various spectral studies, including IR, 1H NMR, 13C NMR, and mass spectral techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a nucleophilic substitution reaction of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one with various sulfonyl chlorides. Another study reported the use of enamino ketones as building blocks in the creation of the pyrimidobenzimidazole scaffold.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). Some of the compounds complied with RO5, while others showed violations.

Scientific Research Applications

Synthesis and Antiproliferative Activity

A study explored the synthesis of derivatives related to 2-Ethyl-3-methyl-1-(piperazin-1-yl)pyrido[1,2-a]benzimidazole-4-carbonitrile, investigating their antiproliferative effects against human cancer cell lines. Compounds showed promising activity, suggesting potential as anticancer agents Mallesha et al., 2012.

Novel Synthesis Approaches

Research into new synthesis methods for 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitriles and related derivatives has been conducted, offering insights into the chemical reactivity and potential for creating new molecules with varied biological activities Rida et al., 1988.

Fluorescent Probes for DNA Detection

A study on benzimidazo[1,2-a]quinolines, with structural similarities to this compound, highlighted their application as DNA-specific fluorescent probes, emphasizing the utility in bioanalytical chemistry Perin et al., 2011.

Anticancer Activity

The apoptotic effects of benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety were assessed, showing significant anticancer activity against lung adenocarcinoma and rat glioma cell lines. This underscores the potential therapeutic applications of such compounds Çiftçi et al., 2021.

Fluorescent Properties for Textile Applications

Another aspect of research focused on the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives and their potential as fluorescent whitening agents for textiles, demonstrating the versatility of these compounds beyond biomedical applications Rangnekar & Rajadhyaksha, 1986.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their biological activity. For instance, 3-(piperazin-1-yl)-1,2-benzothiazole derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances.

Safety and Hazards

The safety and hazards of similar compounds have been indicated by hazard statements such as H302, H315, H318, H335.